Cas no 2138428-82-5 (5-bromo-N-{2-[2-(propan-2-yl)-1H-imidazol-1-yl]ethyl}pentanamide)

• Product Name: 5-bromo-N-{2-[2-(propan-2-yl)-1H-imidazol-1-yl]ethyl}pentanamide
• CAS No: 2138428-82-5
• MF: C₁₃H₂₂BrN₃O
• MW: 316.237282276154
• CID: 6234665
• PubChem ID: 165459039
• Update Time: 2025-06-14

5-bromo-N-{2-[2-(propan-2-yl)-1H-imidazol-1-yl]ethyl}pentanamide Chemical and Physical Properties

Names and Identifiers

• 2138428-82-5
• 5-bromo-N-{2-[2-(propan-2-yl)-1H-imidazol-1-yl]ethyl}pentanamide
• EN300-740481

• Inchi： 1S/C13H22BrN3O/c1-11(2)13-16-8-10-17(13)9-7-15-12(18)5-3-4-6-14/h8,10-11H,3-7,9H2,1-2H3,(H,15,18)
• InChI Key： CEMMQVBICYNKEG-UHFFFAOYSA-N
• SMILES： BrCCCCC(NCCN1C=CN=C1C(C)C)=O

Computed Properties

• Exact Mass: 315.09462g/mol
• Monoisotopic Mass: 315.09462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.9Ų

Additional information on 5-bromo-N-{2-[2-(propan-2-yl)-1H-imidazol-1-yl]ethyl}pentanamide

Research Briefing on 5-bromo-N-{2-[2-(propan-2-yl)-1H-imidazol-1-yl]ethyl}pentanamide (CAS: 2138428-82-5)

In recent years, the compound 5-bromo-N-{2-[2-(propan-2-yl)-1H-imidazol-1-yl]ethyl}pentanamide (CAS: 2138428-82-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-bromo-N-{2-[2-(propan-2-yl)-1H-imidazol-1-yl]ethyl}pentanamide involves a multi-step process that includes the bromination of a pentanamide precursor followed by coupling with an imidazole derivative. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including the bromine atom and the imidazole ring, are critical for its biological activity, as they facilitate interactions with target proteins and enzymes.

One of the most notable findings in recent research is the compound's ability to inhibit specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 5-bromo-N-{2-[2-(propan-2-yl)-1H-imidazol-1-yl]ethyl}pentanamide effectively suppresses the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This suggests potential applications in the development of novel anti-inflammatory drugs. Additionally, the compound has shown moderate activity against certain cancer cell lines, indicating its potential as a chemotherapeutic agent.

Further investigations into the pharmacokinetics and toxicity profile of 5-bromo-N-{2-[2-(propan-2-yl)-1H-imidazol-1-yl]ethyl}pentanamide are ongoing. Preliminary data indicate that the compound exhibits favorable bioavailability and low acute toxicity in animal models. However, long-term toxicity studies and clinical trials are required to fully assess its safety and efficacy in humans. Researchers are also exploring the possibility of derivatizing the compound to enhance its therapeutic properties and reduce potential side effects.

In conclusion, 5-bromo-N-{2-[2-(propan-2-yl)-1H-imidazol-1-yl]ethyl}pentanamide represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its potential in clinical settings. The continued exploration of this compound may lead to breakthroughs in the treatment of inflammatory diseases and cancer.